Cas no 1378827-61-2 ()

• CAS No: 1378827-61-2
• MF: C₆H₉BrO
• MW: 177.039061307907
• CID: 6646921
• PubChem ID: 20255438
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C6H9BrO/c1-2-6(5-7)3-4-8/h6,8H,2,5H2,1H3
• InChI Key： PRBOFZIGHGRBMY-UHFFFAOYSA-N
• SMILES： BrCC(C#CO)CC

Computed Properties

• Exact Mass: 175.98368g/mol
• Monoisotopic Mass: 175.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ynols